N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-N-prop-2-enylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H19FN2O3S/c1-2-9-17-15(19)12-4-3-10-18(11-12)22(20,21)14-7-5-13(16)6-8-14/h2,5-8,12H,1,3-4,9-11H2,(H,17,19)
• InChI Key: UDJNWAYNHUBAFU-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H19FN2O3S
• Molecular Weight: 326.4 g/mol

Description

N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide, also known as AF-343, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. AF-343 is a piperidine-based compound that was first synthesized in 2017 by a team of chemists from the University of California, San Diego. Since then, AF-343 has been the subject of several studies investigating its mechanism of action and potential uses in various fields of research.

Mechanism of Action

N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide works by binding to and modulating the activity of certain ion channels in the brain, including the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 channels are involved in the transmission of pain signals, and this compound has been shown to inhibit their activity, which could make it a potential treatment for chronic pain.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including the inhibition of TRPV1 channels and the modulation of calcium signaling in neurons. In addition, this compound has been shown to have anti-inflammatory effects, which could have implications for the treatment of inflammatory disorders such as arthritis.

Advantages and Limitations for Lab Experiments

N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide has several advantages as a research tool, including its specificity for TRPV1 channels and its ability to modulate calcium signaling in neurons. However, there are also limitations to its use, including the need for careful dosing and the potential for off-target effects.

Future Directions

There are several potential future directions for research on N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide. One area of interest is the development of new compounds based on the piperidine scaffold, which could have improved specificity and efficacy. In addition, further studies are needed to investigate the potential therapeutic applications of this compound in various fields, including neuroscience and immunology.

Synthesis Methods

The synthesis of N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide involves a multi-step process that begins with the reaction of piperidine with allyl bromide to form N-allylpiperidine. This intermediate is then reacted with 4-fluorobenzenesulfonyl chloride to form this compound. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide has been found to have several potential applications in scientific research. One area where this compound has been studied extensively is in the field of neuroscience. Studies have shown that this compound can modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain.